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Compound of Interest

Compound Name: 3-Bromo-N,N-dimethylaniline

Cat. No.: B018768 Get Quote

This guide provides an in-depth overview of the material safety data for 3-Bromo-N,N-
dimethylaniline (CAS No. 16518-62-0), tailored for researchers, scientists, and professionals

in drug development. The following sections detail the compound's properties, hazards,

handling procedures, and emergency protocols, presenting quantitative data in accessible

tables and visualizing key safety workflows.

Chemical and Physical Properties
3-Bromo-N,N-dimethylaniline is a substituted aniline derivative used in various organic

synthesis applications.[1][2] Its physical and chemical characteristics are summarized below.
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Property Value Reference(s)

Molecular Formula C₈H₁₀BrN [3][4][5]

Molecular Weight 200.08 g/mol [4][5]

Appearance
Colorless to yellow liquid or

solid
[5][6][7]

Odor No information available [6]

Melting Point 11 °C / 51.8 °F [6][7]

Boiling Point 126 °C / 258.8 °F at 14 mmHg [6][7]

Density 1.365 - 1.402 g/mL at 25 °C [3][6]

Refractive Index 1.6004 - 1.6015 at 20 °C [7]

Solubility

Miscible with chloroform,

dichloromethane, and

methanol.[1][2][3][5][7]

pKa 3.90 ± 0.10 (Predicted) [7]

Hazard Identification and Classification
This compound is classified as hazardous.[6] It is harmful if swallowed, in contact with skin, or if

inhaled, and causes serious eye irritation and skin irritation.[1][4][6][8][9]
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Hazard
Classification

Category GHS Code Reference(s)

Acute Oral Toxicity Category 3/4 H301/H302 [4][6]

Acute Dermal Toxicity Category 3/4 H311/H312 [4][6]

Acute Inhalation

Toxicity
Category 3/4 H331/H332 [4][6]

Skin

Corrosion/Irritation
Category 2 H315 [4][6]

Serious Eye

Damage/Irritation
Category 2 H319 [4][6]

Signal Word: Warning[6][8] or Danger[4]

Hazard Statements:

H301/H302: Toxic/Harmful if swallowed.[4]

H311/H312: Toxic/Harmful in contact with skin.[4]

H331/H332: Toxic/Harmful if inhaled.[4]

H315: Causes skin irritation.[4]

H319: Causes serious eye irritation.[4]

Experimental Protocols: Safety and Handling
While specific experimental protocols for the use of 3-Bromo-N,N-dimethylaniline are

application-dependent, the following general safety protocols for handling this chemical in a

laboratory setting are mandatory.

Engineering Controls:

Work should be conducted in a well-ventilated area, preferably under a chemical fume hood.

[10][11]
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Ensure that eyewash stations and safety showers are in close proximity to the workstation.

[6]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield that meets NIOSH (US)

or EN 166 (EU) standards.[12][13][14]

Skin Protection:

Wear chemical-resistant gloves (e.g., nitrile rubber) inspected prior to use.[9][10][13][14]

A full-length lab coat, long pants, and closed-toe shoes are required to prevent skin

contact.[10][13][14]

Respiratory Protection: If engineering controls are inadequate, use a NIOSH-approved

respirator with an appropriate cartridge (e.g., OV/AG/P99).[12][13]

Handling and Storage:

Wash hands and any exposed skin thoroughly after handling.[6][10][11]

Do not eat, drink, or smoke when using this product.[6][10][11]

Keep containers tightly closed in a dry, cool, and well-ventilated place.[6][10]

The material may be light-sensitive; store in a dark place.[1][7]

Incompatible with strong oxidizing agents and strong acids.[1]

Emergency Procedures and First Aid
Immediate and appropriate response to exposure is critical. The following diagrams and tables

outline the necessary steps in an emergency.
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Exposure Event

Immediate Actions

Follow-up

Inhalation

Move to Fresh Air

Skin Contact

Wash with Plenty of Water
(min. 15 mins)

Eye Contact

Rinse Eyes with Water
(min. 15 mins)

Ingestion

Rinse Mouth

Artificial Respiration
(if not breathing) Remove Contaminated Clothing Remove Contact Lenses

Call Poison Center or Doctor

Click to download full resolution via product page

Caption: First Aid Workflow for Exposure to 3-Bromo-N,N-dimethylaniline.
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Exposure Route First Aid Measures Reference(s)

Inhalation

Remove the victim to fresh air.

If not breathing, give artificial

respiration. Get medical

attention if symptoms occur.

[6][10][12]

Skin Contact

Wash off immediately with

plenty of water for at least 15

minutes. Remove and wash

contaminated clothing before

reuse. If skin irritation persists,

call a physician.

[6][10][12]

Eye Contact

Rinse immediately with plenty

of water, also under the

eyelids, for at least 15 minutes.

Remove contact lenses if

present and easy to do.

Continue rinsing. Get medical

attention.

[6][10]

Ingestion

Rinse mouth with water. Do

NOT induce vomiting. Call a

poison center or

doctor/physician if you feel

unwell.

[6][8][10]

Fire and Accidental Release Measures
Proper protocols for fire and spill response are essential for laboratory safety.

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, carbon dioxide (CO₂), dry chemical, or

chemical foam.[10][11][12]

Unsuitable Extinguishing Media: No information available.[6][10]
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Specific Hazards: Combustion may produce toxic fumes, including nitrogen oxides (NOx),

carbon monoxide (CO), carbon dioxide (CO₂), and hydrogen halides.[10][11][12]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[6][8][10][12]

Accidental Release Measures:

Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as

required. Evacuate personnel to safe areas.[6][8][10]

Environmental Precautions: Should not be released into the environment. Prevent product

from entering drains.[6][8][10][11]

Containment and Cleanup: Soak up with inert absorbent material (e.g., sand, silica gel, acid

binder, universal binder, sawdust). Keep in suitable, closed containers for disposal.[6][10]
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Immediate Response

Containment & Cleanup

Final Steps

Spill Occurs
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Wear Appropriate PPE
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Inert Absorbent Material

Collect Waste into
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to Regulations
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Caption: Workflow for Responding to an Accidental Release.
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Toxicological and Ecological Information
Toxicological Information:

The toxicological properties have not been fully investigated.[10][14]

It is classified as acutely toxic via oral, dermal, and inhalation routes.[4][6]

No component of this product present at levels greater than or equal to 0.1% is identified as

a probable, possible or confirmed human carcinogen by IARC, NTP, or OSHA.[10]

Ecological Information:

Do not empty into drains or release into the environment.[8][10]

No quantitative data on ecotoxicity (e.g., toxicity to fish) is readily available.[10]

Disposal Considerations
Waste from this material should be disposed of in accordance with federal, state, and local

environmental control regulations.[6][10] Dispose of contents/container to an approved waste

disposal plant.[10][11][15] It is the responsibility of the waste generator to determine the toxicity

and physical properties of the material generated to determine the proper waste classification

and disposal methods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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